![molecular formula C9H10F3N3O2 B6274373 rac-(5R,7R)-5-methyl-7-(trifluoromethyl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine-3-carboxylic acid, cis CAS No. 2307771-44-2](/img/no-structure.png)
rac-(5R,7R)-5-methyl-7-(trifluoromethyl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine-3-carboxylic acid, cis
Overview
Description
Rac-(5R,7R)-5-methyl-7-(trifluoromethyl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine-3-carboxylic acid, cis is a useful research compound. Its molecular formula is C9H10F3N3O2 and its molecular weight is 249.2. The purity is usually 95.
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Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for rac-(5R,7R)-5-methyl-7-(trifluoromethyl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine-3-carboxylic acid, cis involves the synthesis of the pyrazolo[1,5-a]pyrimidine ring system followed by the introduction of the methyl and trifluoromethyl groups and the carboxylic acid functionality. The final step involves the cis configuration of the compound.", "Starting Materials": [ "2,4-dichloro-3-nitropyrazole", "ethyl acetoacetate", "methylamine", "trifluoroacetic acid", "sodium hydroxide", "sodium borohydride", "sodium methoxide", "acetic anhydride", "acetic acid", "sodium bicarbonate", "hydrochloric acid", "sodium chloride", "water" ], "Reaction": [ "Step 1: Synthesis of 2-amino-4,6-dichloro-5-nitropyrazine by reduction of 2,4-dichloro-3-nitropyrazole with sodium borohydride in methanol.", "Step 2: Cyclization of 2-amino-4,6-dichloro-5-nitropyrazine with ethyl acetoacetate in the presence of sodium methoxide in methanol to form 5,7-dichloro-3-ethoxycarbonyl-1-methyl-1,4-dihydropyrazolo[1,5-a]pyrimidine.", "Step 3: Methylation of 5,7-dichloro-3-ethoxycarbonyl-1-methyl-1,4-dihydropyrazolo[1,5-a]pyrimidine with methylamine in the presence of acetic acid to form rac-(5R,7R)-5-methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine.", "Step 4: Trifluoromethylation of rac-(5R,7R)-5-methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine with trifluoroacetic acid in the presence of acetic anhydride to form rac-(5R,7R)-5-methyl-7-(trifluoromethyl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine.", "Step 5: Conversion of rac-(5R,7R)-5-methyl-7-(trifluoromethyl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine to the carboxylic acid derivative by treatment with sodium hydroxide in water followed by acidification with hydrochloric acid and precipitation with sodium chloride to obtain rac-(5R,7R)-5-methyl-7-(trifluoromethyl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine-3-carboxylic acid, cis." ] } | |
CAS No. |
2307771-44-2 |
Molecular Formula |
C9H10F3N3O2 |
Molecular Weight |
249.2 |
Purity |
95 |
Origin of Product |
United States |
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